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Compound of Interest

Compound Name: Atto 635 NHS ester

Cat. No.: B1257154

Get Quote

Executive Summary
Atto 635 is a red-shifting fluorescent label derived from a carbopyronin core structure. Unlike

traditional cyanine dyes (e.g., Cy5), which are susceptible to photo-oxidation and ozone

degradation, Atto 635 offers superior photostability and structural rigidity. The NHS (N-

hydroxysuccinimide) ester derivative facilitates the covalent conjugation of this fluorophore to

primary amines (

) on proteins, antibodies, and nucleic acids.[1]

This guide synthesizes the physicochemical mechanism of Atto 635 with an optimized, field-

validated conjugation protocol. It addresses the specific challenges of labeling in the 635 nm

spectral region, including autofluorescence suppression and STED (Stimulated Emission

Depletion) microscopy compatibility.

The Photophysical Engine: Carbopyronin Chemistry
Structural Advantage
The core mechanism of Atto 635’s fluorescence lies in its carbopyronin scaffold. While

rhodamines utilize an oxygen bridge in the xanthene system, carbopyronines substitute this
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with a carbon bridge (often dimethyl-substituted).

Rigidity: This substitution restricts internal rotation, minimizing non-radiative decay pathways.

The result is a high quantum yield (

) despite the red-shifted emission.

Stability: The structure is resistant to electrophilic attack by ozone and singlet oxygen, a

common failure mode for pentamethine cyanines (Cy5).

Spectral Properties
Atto 635 is engineered to match the 633 nm He-Ne laser line and 635 nm diode lasers.

Property Value Unit Notes

Excitation Max (

)
635 nm

Perfectly matches

633/635 nm lasers

Emission Max (

)
659 nm In PBS, pH 7.4

Extinction Coeff. (

)
120,000

High absorptivity for

bright signal

Quantum Yield (

)
0.25 -

Temperature

dependent (20°C)

Fluorescence Lifetime

(

)

~3.2 ns
Suitable for FLIM

applications

Correction Factor

(CF280)
0.35 -

Empirical estimate;

verify per lot
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Mechanism of Action: NHS Ester Conjugation[1][2]
[3]
The "action" of this reagent is a nucleophilic acyl substitution.[1] The N-hydroxysuccinimide

(NHS) ester activates the carboxylic acid of the dye, making the carbonyl carbon highly

electrophilic.

The Reaction Pathway
Nucleophilic Attack: An unprotonated primary amine (e.g., Lysine

-amine, N-terminus) attacks the carbonyl carbon of the Atto 635-NHS ester.[1]

Tetrahedral Intermediate: A transient intermediate forms.

Elimination: The NHS group acts as a leaving group.

Amide Bond Formation: A stable amide bond is formed between the dye and the

biomolecule.[1]

The Critical Rival: Hydrolysis
Water is also a nucleophile.[1] In aqueous buffers, water competes with the protein amine to

attack the ester, hydrolyzing the dye back to its non-reactive carboxylic acid form.

Half-life: The half-life of NHS esters at pH 7.0 is hours, but at pH 8.5 (optimal for amine

reactivity), it drops to minutes.

Implication: The protocol must minimize the time the NHS ester spends in aqueous solution

before encountering the protein.

Mechanistic Visualization
The following diagram illustrates the competing pathways of conjugation vs. hydrolysis.
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Figure 1: Kinetic competition between amine conjugation and hydrolysis. High pH favors amine

nucleophilicity but accelerates hydrolysis.

Optimized Labeling Protocol
Scientific Rationale: This protocol uses a bicarbonate buffer at pH 8.[2]3. This specific pH is the

"Goldilocks" zone: high enough to deprotonate Lysine residues (making them nucleophilic) but

low enough to maintain a reasonable NHS ester half-life.

Reagents Required
Atto 635 NHS Ester: Store at -20°C, desiccated.

Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[1][3] Note: Do not use standard

DMSO; moisture will kill the NHS ester.

Labeling Buffer: 0.1 M Sodium Bicarbonate (

), pH 8.3.[2]

Purification: Sephadex G-25 column (PD-10) or Zeba Spin Desalting Columns.

Step-by-Step Methodology
Protein Preparation:

Dissolve protein (1–5 mg/mL) in Labeling Buffer.[4][3]
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Critical Check: Ensure the buffer is free of primary amines (No Tris, No Glycine, No

Ammonium ions). If present, dialyze against PBS first, then adjust pH.

Dye Solubilization:

Equilibrate the Atto 635 NHS vial to room temperature before opening to prevent

condensation.[5]

Dissolve 1 mg Atto 635 NHS in 50–100

anhydrous DMSO.

Concentration: Aim for ~10 mg/mL stock.

Conjugation Reaction:

Add the dye solution to the protein solution while vortexing gently.

Molar Ratio: Use a 10-fold to 15-fold molar excess of dye over protein.

Why: Not all NHS esters react; hydrolysis consumes a portion.[1][4][3] Excess ensures

sufficient Degree of Labeling (DOL).

Incubate for 1 hour at Room Temperature (20–25°C), protected from light.

Purification (Stop & Clean):

The reaction is quenched by the buffer over time, or you can add 10

of 1 M Tris (pH 8.0) to scavenge remaining NHS ester immediately.

Load mixture onto a Sephadex G-25 column equilibrated with PBS.

Collect the first colored band (Protein-Dye).[3] The second band is free hydrolyzed dye.[3]

Workflow Visualization
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Figure 2: Operational workflow for Atto 635 conjugation, emphasizing moisture control and

purification.
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Quality Control: Calculating Degree of Labeling
(DOL)
To validate the "trustworthiness" of the probe, you must quantify how many dye molecules are

attached per protein.

Formula:

Where:

= Absorbance of conjugate at 635 nm.[6]

= Absorbance of conjugate at 280 nm.

= Extinction coefficient of protein (e.g., IgG

203,000

).

ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

= 120,000

(Atto 635).

= Correction Factor (0.35). Note: This corrects for the dye's contribution to absorbance at
280 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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